Impurites impurities | Vulcanchem Impurities are chemical substances inside a confined amount of a sample which differ from the chemical composition of the compound of interest. In pharmaceutical world, an impurity is generally considered as an other organic material beside the other drug substances that is arises out of the synthesis most of the time, inorganic contaminants are not considered as an impurity unless they are toxic, such as heavy metal or arsenic.

VCID Product Name CAS No. MF
VC0195993 N-formylkynurenine 1022-31-7 C11H12N2O4
VC0194615 Isobutyl 5-chloro-2,2-dimethylvalerate 109232-37-3 C11H21ClO2
VC0196075 3-Hydroxy Benzopyrene 13345-21-6 C20H12O
VC0195340 2-(3-Formyl-4-(2-methylpropoxy)phenyl)-4-methyl-5-thiazolecarboxylic acid 144060-62-8 C16H17NO4S
VC0195523 Diclofenac Methyl Ester 15307-78-5 C15H13Cl2NO2
VC0195994 Indisetron hydrochloride 160472-97-9 C17H25Cl2N5O
VC0195723 Chlorpromazine N-oxide 1672-76-0 C17H19ClN2OS
VC0195955 2-Propanol, 1,3-bis(o-methoxyphenoxy)- 16929-60-5 C17H20O5
VC0195534 2-[N-(4,5-dimethoxy-2-hydroxybenzoyl)amino]-4-(ethoxycarbonyl)-1,3-thiazole 185106-05-2 C15H16N2O6S
VC0194743 (2R)-4-benzyl-2-[(1R)-1-[3,5-bis(trifluoromethyl)phenyl]ethoxy]morpholin-3-one 287930-75-0 C21H19F6NO3
VC0195610 Hydroxy Bupropion 357399-43-0 C13H18ClNO2
VC0196083 Benzo[a]pyrene-7,8-oxide 36504-65-1 C20H12O
VC0195597 3-(9-Anthryl)acrylaldehyde 38982-12-6 C17H12O
VC0194606 Fenofibric acid ethyl ester 42019-08-9 C19H19ClO4
VC0194726 Alizapride hydrochloride 59338-87-3 C16H22ClN5O2
VC0195327 24-Tert-butyl-30-(1-hydroxyethyl)-33-(1-hydroxy-2-methylhexyl)-1,4,7,10,12,15,19,25,28-nonamethyl-6,9,18-tris(2-methylpropyl)-3,21-di(propan-2-yl)-1,4,7,10,13,16,19,22,25,28,31-undecazacyclotritriacontane-2,5,8,11,14,17,20,23,26,29,32-undecone 63556-15-0 C62H113N11O13
VC0195782 2-Azaspiro[4.5]decan-3-one 64744-50-9 C9H15NO
VC0195617 Cyclobenzaprine N-Oxide 6682-26-4 C20H21NO
VC0194666 2,2'-Azanediylbis(N-(2,6-dimethylphenyl)acetamide) 745798-07-6 C20H27ClN3O2
VC0194619 3-(4-Nitro-1-oxoisoindolin-2-yl)piperidine-2,6-dione 827026-45-9 C13H11N3O5
VC0194804 1-(((2RS)-2-(2,4-Difluorophenyl)oxiran-2-yl)methyl)-1H-1,2,4-triazole 86386-76-7 C12H11F2N3O4S
VC0194675 (1S)-4,5-Dimethoxy-1-[(methylamino)methyl]benzocyclobutane hydrochloride 866783-13-3 C12H18ClNO2
VC0194614 Gemfibrozil 1-O-beta-Glucuronide 91683-38-4 C21H30O9
VC0195716 Chlorpromazine sulfoxide 969-99-3 C17H19ClN2OS
VC0194715 4-Chloro-1-(2-methylpropyl)-1H-imidazo[4,5-c]quinoline 99010-64-7 C14H14ClN3